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[(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate [(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate [(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate is a natural product found in Melodorum fruticosum with data available.
Brand Name: Vulcanchem
CAS No.: 135626-21-0
VCID: VC21235718
InChI: InChI=1S/C15H16O6/c1-20-14(18)8-7-12(16)9-13(17)10-21-15(19)11-5-3-2-4-6-11/h2-8,13,17H,9-10H2,1H3/b8-7+/t13-/m0/s1
SMILES: COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O
Molecular Formula: C15H16O6
Molecular Weight: 292.28 g/mol

[(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate

CAS No.: 135626-21-0

Cat. No.: VC21235718

Molecular Formula: C15H16O6

Molecular Weight: 292.28 g/mol

* For research use only. Not for human or veterinary use.

[(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate - 135626-21-0

Specification

Description [(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate is a natural product found in Melodorum fruticosum with data available.
CAS No. 135626-21-0
Molecular Formula C15H16O6
Molecular Weight 292.28 g/mol
IUPAC Name [(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate
Standard InChI InChI=1S/C15H16O6/c1-20-14(18)8-7-12(16)9-13(17)10-21-15(19)11-5-3-2-4-6-11/h2-8,13,17H,9-10H2,1H3/b8-7+/t13-/m0/s1
Standard InChI Key DLQZZFILZYWBJV-GWJCSSMESA-N
Isomeric SMILES COC(=O)/C=C/C(=O)C[C@@H](COC(=O)C1=CC=CC=C1)O
SMILES COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O
Canonical SMILES COC(=O)C=CC(=O)CC(COC(=O)C1=CC=CC=C1)O

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